Cas no 2229638-42-8 (2,2-dimethyl-1-(quinolin-7-yl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(quinolin-7-yl)cyclopropylmethanol
• CAS No: 2229638-42-8
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6547775
• PubChem ID: 165682686
• Update Time: 2025-06-12

2,2-dimethyl-1-(quinolin-7-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(quinolin-7-yl)cyclopropylmethanol
• 2229638-42-8
• EN300-1758767
• [2,2-dimethyl-1-(quinolin-7-yl)cyclopropyl]methanol

• Inchi： 1S/C15H17NO/c1-14(2)9-15(14,10-17)12-6-5-11-4-3-7-16-13(11)8-12/h3-8,17H,9-10H2,1-2H3
• InChI Key： WXINYRHKRKYQNC-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC3=CC=CN=C3C=2)CC1(C)C

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-dimethyl-1-(quinolin-7-yl)cyclopropylmethanol

Research Brief on 2,2-dimethyl-1-(quinolin-7-yl)cyclopropylmethanol (CAS: 2229638-42-8): Recent Advances and Applications

The compound 2,2-dimethyl-1-(quinolin-7-yl)cyclopropylmethanol (CAS: 2229638-42-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanol scaffold fused with a quinoline moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Researchers have explored its utility in targeting specific enzymes or receptors implicated in diseases such as cancer, infectious diseases, and neurological disorders. The quinoline component, known for its pharmacological versatility, enhances the compound's ability to interact with biological targets, while the cyclopropylmethanol group contributes to its metabolic stability and bioavailability.

Recent synthetic methodologies have optimized the production of 2,2-dimethyl-1-(quinolin-7-yl)cyclopropylmethanol, enabling higher yields and purity. Advances in catalytic systems and green chemistry approaches have been particularly noteworthy, reducing the environmental impact of its synthesis. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biological pathways. For instance, it has shown inhibitory activity against certain kinases involved in cell proliferation, suggesting its potential as an anticancer agent. Additionally, its interaction with microbial targets has been investigated, revealing antibacterial and antifungal properties. These findings underscore the compound's broad-spectrum applicability and warrant further exploration in diverse therapeutic contexts.

Despite these promising results, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research aims to address these gaps through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2,2-dimethyl-1-(quinolin-7-yl)cyclopropylmethanol (CAS: 2229638-42-8) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Continued research and development efforts will be essential to unlock its full therapeutic potential and bring innovative treatments to patients.